2,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• SMILES: CC1=NN(C(=O)C(=C1)C(=O)O)C
• InChI: InChI=1S/C7H8N2O3/c1-4-3-5(7(11)12)6(10)9(2)8-4/h3H,1-2H3,(H,11,12)
• InChIKey: ONGSHSRGACZAIZ-UHFFFAOYSA-N

2,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid: A Pyridazinone Carboxylic Acid Building Block for Procurement in Medicinal Chemistry and Chemical Biology

2,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS 857992-70-2) is a heterocyclic building block belonging to the pyridazinone family, featuring a carboxylic acid at position 4 and methyl groups at positions 2 and 6 on the pyridazine ring . With a molecular formula of C₇H₈N₂O₃ and a molecular weight of 168.15 g/mol, this compound serves as a versatile intermediate for constructing more complex pyridazine-based libraries in drug discovery and agrochemical research . Its well-defined melting point (150–153 °C) and computationally favorable topological polar surface area (TPSA 72.19 Ų) support its use in rational design workflows .

Why 2,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Cannot Be Casually Interchanged with Close Regioisomers or Scaffold Analogs

Simply substituting 2,6-dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid with its 5,6-dimethyl regioisomer or the unsubstituted core scaffold overlooks consequential differences in physicochemical properties that govern solubility, permeability, and solid-state behavior [1]. These differences—including a logP shift of approximately 0.5 units and a melting point deviation of up to 45 °C—can dramatically alter compound performance in high-throughput screening, crystallization, and formulation workflows . The quantitative evidence below demonstrates why procurement decisions must be compound-specific rather than class-based.

• [1] Molaid. 5,6-dimethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid. CAS 101861-29-4. Available at: https://www.molaid.com/MS_1625526 View Source

Quantitative Differentiation Evidence for 2,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Against Closest Analogs

LogP Difference of 0.51 Units vs. 5,6-Dimethyl Regioisomer Predicts Higher Aqueous Solubility

The 2,6-dimethyl substitution pattern on the pyridazinone ring yields a predicted logP of −0.21, compared to +0.30 for the 5,6-dimethyl regioisomer (CAS 101861-29-4) [1]. This ΔlogP of 0.51 units translates to an approximately 3.2-fold higher predicted aqueous solubility for the 2,6-isomer, a meaningful advantage for assay development where compound precipitation limits data quality.

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP = −0.21 (predicted)
Comparator Or Baseline	5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid: logP = 0.30 (predicted)
Quantified Difference	ΔlogP = 0.51 (~3.2× higher predicted aqueous solubility for target)
Conditions	In silico prediction; target compound data from Chemscene; comparator data from Molaid

Why This Matters

A logP difference of 0.5 units can substantially impact aqueous solubility and thus assay compatibility—critical when selecting building blocks for fragment-based or HTS library design.

• [1] Molaid. 5,6-dimethyl-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid. CAS 101861-29-4. Available at: https://www.molaid.com/MS_1625526 View Source

Well-Defined Melting Point (150–153 °C) Enables Quality Control, Whereas 5,6-Dimethyl Regioisomer Lacks a Reported Melting Point

The target compound exhibits a sharp, experimentally determined melting point of 150–153 °C, which serves as a reliable identity and purity check during procurement and formulation . In contrast, the 5,6-dimethyl regioisomer (CAS 101861-29-4) has no melting point reported in authoritative databases (listed as N/A), complicating straightforward quality verification .

Evidence Dimension	Melting point (mp)
Target Compound Data	150–153 °C (experimentally determined)
Comparator Or Baseline	5,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid: Not reported (N/A)
Quantified Difference	Not calculable; qualitative advantage for target compound
Conditions	Standard laboratory determination; target data from Chemsrc; comparator data from Chemsrc

Why This Matters

A defined melting point is a critical quality attribute for procurement, enabling incoming identity verification by melting point apparatus—a capability absent for the regioisomer.

Melting Point Advantage of ~45 °C Over Unsubstituted Core Scaffold Improves Solid-State Processability

The introduction of two methyl groups at positions 2 and 6 lowers the melting point from 196–197 °C (for the unsubstituted 3-oxo-2,3-dihydropyridazine-4-carboxylic acid, CAS 54404-06-7) to 150–153 °C, a reduction of approximately 45 °C . This lower melting point is favorable for hot-melt extrusion, melt crystallization, and other solid-state processing techniques that are temperature-sensitive.

Evidence Dimension	Melting point (mp)
Target Compound Data	150–153 °C
Comparator Or Baseline	3-Oxo-2,3-dihydropyridazine-4-carboxylic acid: 196–197 °C
Quantified Difference	Δmp ≈ −45 °C (target lower)
Conditions	Standard laboratory determination; target data from Chemsrc; comparator data from ChemicalBook

Why This Matters

A lower melting point expands the processing window for solid-form manipulation, which is directly relevant for formulation scientists and solid-state chemists selecting intermediates.

Purity Specification of 98% for 2,6-Dimethyl Derivative Exceeds Typical 95–97% Offerings of Regioisomer

The target compound is routinely supplied at a minimum purity of 98%, as documented by Chemscene and Leyan . By comparison, the 5,6-dimethyl regioisomer is typically offered at 95% (AKSci) or NLT 97% (MolCore), representing a marginal but non-trivial purity differential that can reduce the burden of pre-use purification in sensitive biological assays .

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (Chemscene, Leyan)
Comparator Or Baseline	5,6-Dimethyl regioisomer: 95% (AKSci); NLT 97% (MolCore)
Quantified Difference	1–3 percentage points higher guaranteed purity for target
Conditions	Retail catalog specifications; diverse vendor sources

Why This Matters

Even small purity differences can translate into fewer false positives/negatives in high-throughput screening, making higher-purity starting material a procurement-relevant differentiator.

Optimal Procurement and Application Scenarios for 2,6-Dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Based on Quantitative Differentiation

Aqueous Solubility-Critical Compound Libraries for Fragment-Based or High-Throughput Screening

When constructing screening libraries where compound precipitation is a known failure mode, the lower logP (−0.21) of 2,6-dimethyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid, compared to the 5,6-dimethyl regioisomer (logP +0.30), translates to approximately 3.2-fold higher predicted aqueous solubility . This makes the 2,6-isomer the preferred choice for aqueous assay compatibility.

Medicinal Chemistry Campaigns Requiring Robust In-House Quality Control by Melting Point Verification

The experimentally determined melting point of 150–153 °C provides a straightforward, instrument-agnostic identity confirmation step that is unavailable for the 5,6-dimethyl regioisomer (no reported melting point) . Procurement teams prioritizing incoming QC should select the 2,6-isomer for this practical advantage.

Solid-State Formulation and Hot-Melt Processing of Pyridazinone-Based Intermediates

With a melting point approximately 45 °C lower than the unsubstituted 3-oxo-2,3-dihydropyridazine-4-carboxylic acid (150–153 °C vs. 196–197 °C), the 2,6-dimethyl derivative offers a wider thermal processing window, making it the superior choice for hot-melt extrusion or melt crystallization workflows .

Lead Optimization Synthesis Where Higher Starting Material Purity Reduces Downstream Purification Burden

The availability of the 2,6-dimethyl compound at 98% purity (vs. 95–97% for the regioisomer) reduces the likelihood of side reactions and the need for pre-use purification, making it the more cost-effective building block for multi-step synthetic sequences in lead optimization .